Cas no 35887-71-9 (1-(4-chloro-2,6-dimethylphenyl)ethan-1-one)

• Product Name: 1-(4-chloro-2,6-dimethylphenyl)ethan-1-one
• CAS No: 35887-71-9
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 3433313
• PubChem ID: 53402864
• Update Time: 2025-05-22

1-(4-chloro-2,6-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-(4-CHLORO-2,6-DIMETHYLPHENYL)-
• 1-(4-chloro-2,6-dimethylphenyl)ethanone
• BS-47988
• EN300-1587716
• YTPYRGOFBLEEBD-UHFFFAOYSA-N
• E84333
• 1-(4-chloro-2,6-dimethylphenyl)ethan-1-one
• SCHEMBL2381170
• 35887-71-9

• MDL： MFCD11846955
• Inchi： 1S/C10H11ClO/c1-6-4-9(11)5-7(2)10(6)8(3)12/h4-5H,1-3H3
• InChI Key： YTPYRGOFBLEEBD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)C=C(Cl)C=C1C)C

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chloro-2,6-dimethylphenyl)ethan-1-one

Comprehensive Overview of 1-(4-chloro-2,6-dimethylphenyl)ethan-1-one (CAS No. 35887-71-9)

1-(4-chloro-2,6-dimethylphenyl)ethan-1-one, with the CAS number 35887-71-9, is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, often referred to by its systematic name, belongs to the class of aromatic ketones, which are widely utilized in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and methyl substituents on the phenyl ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1-(4-chloro-2,6-dimethylphenyl)ethan-1-one has surged due to its role in the synthesis of high-performance materials and active pharmaceutical ingredients (APIs). Researchers and manufacturers are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. The compound's unique structural features, including its electron-withdrawing chloro group and electron-donating methyl groups, make it a versatile building block for designing novel molecules.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(4-chloro-2,6-dimethylphenyl)ethan-1-one in pharmaceuticals?" The answer lies in its utility as a precursor for drug intermediates, particularly in the development of anti-inflammatory and antimicrobial agents. Its structural motif is often found in molecules that exhibit bioactivity, making it a focal point for medicinal chemists. Additionally, its stability under various reaction conditions allows for scalable production, which is critical for industrial applications.

Another hot topic in the context of CAS 35887-71-9 is its role in advanced material science. The compound's ability to undergo selective functionalization has led to its use in creating polymers with tailored properties, such as enhanced thermal stability or electrical conductivity. This aligns with the growing interest in smart materials and nanotechnology, where precise molecular control is paramount. Users searching for "1-(4-chloro-2,6-dimethylphenyl)ethan-1-one in material science" will find a wealth of research highlighting its contributions to these cutting-edge fields.

From a synthetic perspective, the compound's reactivity and selectivity are often discussed in academic and industrial forums. Questions like "How to synthesize 1-(4-chloro-2,6-dimethylphenyl)ethan-1-one efficiently?" are common among chemists. Modern synthetic routes often employ catalytic methods or microwave-assisted reactions to improve yield and reduce waste, reflecting the shift toward sustainable chemistry practices. These advancements are particularly relevant to users interested in process optimization and cost-effective production.

In summary, 1-(4-chloro-2,6-dimethylphenyl)ethan-1-one (CAS No. 35887-71-9) is a multifaceted compound with broad applications in pharmaceuticals, material science, and synthetic chemistry. Its relevance to contemporary topics such as green chemistry, smart materials, and drug development ensures its continued importance in scientific and industrial communities. As research progresses, this compound is likely to play an even greater role in addressing global challenges through innovative chemical solutions.